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Introduction
ML132 (also known as NCGC-00183434 and CID-4462093) is a potent and highly selective,

non-peptidic small molecule inhibitor of caspase-1.[1][2] Caspase-1, a cysteine protease, plays

a critical role in the inflammatory response. It is responsible for the proteolytic maturation of the

pro-inflammatory cytokines interleukin-1β (IL-1β) and interleukin-18 (IL-18).[2][3] The activation

of these cytokines is a key event in the assembly of the inflammasome, a multi-protein complex

that responds to pathogenic and endogenous danger signals.[3][4] Given its central role in

inflammation, inhibition of caspase-1 is a promising therapeutic strategy for a range of

inflammatory diseases, as well as for certain cancers.[1][2] This technical guide provides a

comprehensive overview of the foundational biological activity of ML132, including its

mechanism of action, quantitative potency, relevant signaling pathways, and detailed

experimental protocols.

Quantitative Data Presentation
The inhibitory activity of ML132 against caspase-1 has been determined through biochemical

assays. The half-maximal inhibitory concentration (IC50) is a key metric of its potency.
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Target IC50 Assay Type Source

Caspase-1 0.023 nM (23 pM)

Biochemical

(profluorescent

substrate Ac-WEHD-

AFC)

[2]

Caspase-1 0.316 nM Not Specified [2]

Caspase-1 34.9 nM Not Specified [1]

Caspase-3 > 1 µM Biochemical [1]

Caspase-7 > 1 µM Biochemical [1]

Caspase-8 > 1 µM Biochemical [1]

Caspase-9 > 1 µM Biochemical [1]

Note on IC50 Values: The most potent IC50 value of 0.023 nM is reported from a detailed

probe report from the NIH Molecular Libraries Program and is considered a highly reliable

value.[2] The other reported values may be from different assay conditions or preliminary

screens.

Signaling Pathway
ML132 exerts its biological effect by inhibiting caspase-1, a key enzyme in the NLRP3

inflammasome pathway. The following diagram illustrates the canonical activation of this

pathway and the point of inhibition by ML132.
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Start

Prepare Caspase-1
(66.6 nM in assay buffer)

Dispense 3 µL Caspase-1
into 1536-well plate

Prepare ML132 serial dilutions
in DMSO

Add 20 nL ML132 or DMSO
to wells

Prepare Ac-WEHD-AFC
substrate solution

Initiate reaction with
substrate addition

Kinetic fluorescence reading
(Ex: 400 nm, Em: 505 nm)

Calculate initial
reaction rates

Plot % inhibition vs. [ML132]
and fit curve

Determine IC50 value

End

 

Start

Culture and seed
THP-1 monocytes

Differentiate with PMA
(24-48h)

Prime with LPS
(3-4h)

Treat with ML132
or DMSO

Activate with Nigericin/ATP
(30-60 min)

Measure Caspase-1 activity
(lysate or supernatant)

Analyze data and
determine cellular EC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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